Cas no 14385-48-9 (Ethanone, 2-(2-methoxyphenoxy)-1-phenyl-)

• Product Name: Ethanone, 2-(2-methoxyphenoxy)-1-phenyl-
• CAS No: 14385-48-9
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 1317090
• PubChem ID: 355275
• Update Time: 2025-04-20

Ethanone, 2-(2-methoxyphenoxy)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(2-methoxyphenoxy)-1-phenyl-
• 2-(2-methoxyphenoxy)-1-phenylethanone
• NSC608605
• 14385-48-9
• 2-(2-methoxyphenoxy)-1-phenyl-ethanone
• Oprea1_391637
• NJXGMZKXYYBFRE-UHFFFAOYSA-N
• alpha-(2-methoxyphenoxy)acetophenone
• .alpha.-(-1-Methoxy-2-phenoxy) acetophenone
• AKOS008908967
• NSC-608605
• SCHEMBL9787268

• Inchi： 1S/C15H14O3/c1-17-14-9-5-6-10-15(14)18-11-13(16)12-7-3-2-4-8-12/h2-10H,11H2,1H3
• InChI Key： NJXGMZKXYYBFRE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53